Cas no 122001-78-9 (2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one)

• Product Name: 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one
• CAS No: 122001-78-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD07757617
• CID: 1029524
• PubChem ID: 5200288
• Update Time: 2025-06-08

2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-2H-cyclopenta[c]pyridazin-3(5H)-one
• 2,5,6,7-Tetrahydro-3H-cyclopenta[c]pyridazin-3-one
• 2,5,6,7-tetrahydrocyclopenta[c]pyridazin-3-one
• 2H,3H,5H,6H,7H-Cyclopenta[c]pyridazin-3-one
• 2,5,6,7-Tetrahydro-cyclopenta[c]pyridazin-3-one
• 2,5,6,7-tetrahydro-3H-cyclopenta[c]pyridazin-3-one(SALTDATA: FREE)
• 3H-Cyclopenta[c]pyridazin-3-one, 2,5,6,7-tetrahydro-
• HZLVYABRXDPPSA-UHFFFAOYSA-N
• DTXSID40409432
• Z935132918
• F8888-0981
• MFCD07757617
• STK785697
• 6,7-Dihydro-5H-cyclopenta[c]pyridazin-3-ol
• AKOS005621180
• AS-30198
• SCHEMBL20092675
• AKOS023410365
• F1967-2558
• EN300-60243
• CS-0075473
• 122001-78-9
• 2H,5H,6H,7H-CYCLOPENTA[C]PYRIDAZIN-3-ONE
• SY180609
• ALBB-028380
• 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• MDL： MFCD07757617
• Inchi： 1S/C7H8N2O/c10-7-4-5-2-1-3-6(5)8-9-7/h4H,1-3H2,(H,9,10)
• InChI Key： HZLVYABRXDPPSA-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCC2)=NN1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

Introduction to 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one (CAS No. 122001-78-9)

2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one, also known by its CAS number 122001-78-9, is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines and is characterized by its cyclopenta[c]pyridazin-3-one core structure. The compound's unique chemical properties and potential biological activities have made it a subject of extensive study in recent years.

The molecular formula of 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one is C₈H₆N₂O, and it has a molecular weight of approximately 142.14 g/mol. The compound's structure features a six-membered pyridazine ring fused with a five-membered cyclopentane ring, which imparts unique chemical and physical properties. These properties make it an interesting candidate for various applications in drug discovery and development.

In terms of its chemical synthesis, 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one can be synthesized through several routes. One common method involves the cyclization of appropriate precursors under controlled conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield.

The biological activities of 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one have been extensively investigated in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Bioorganic & Medicinal Chemistry Letters, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one has also shown promise in neuropharmacology. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic potential, 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one has also been studied for its role as a probe molecule in chemical biology. Its unique structure makes it an excellent tool for investigating protein-protein interactions and signaling pathways. For example, researchers at the University of California used this compound to study the interaction between specific enzymes involved in cellular signaling pathways. The results provided valuable insights into the mechanisms underlying these interactions and opened new avenues for drug discovery.

The safety profile of 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one is another important aspect that has been thoroughly evaluated. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity (NCE), further studies are necessary to fully understand its safety profile before it can be considered for clinical trials.

In conclusion, 2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one (CAS No. 122001-78-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new therapeutic applications will emerge.